![molecular formula C17H15Cl2FN2O B4707853 1-(3,4-dichlorophenyl)-4-(4-fluorobenzoyl)piperazine](/img/structure/B4707853.png)
1-(3,4-dichlorophenyl)-4-(4-fluorobenzoyl)piperazine
Overview
Description
1-(3,4-dichlorophenyl)-4-(4-fluorobenzoyl)piperazine, commonly known as DFPP, is a chemical compound that belongs to the family of piperazine derivatives. It is a psychoactive drug that has been widely used in scientific research due to its unique properties and effects.
Mechanism of Action
DFPP acts as a partial agonist of the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, cognition, and behavior. It also has moderate affinity for dopamine receptors, which are involved in the regulation of reward and motivation. DFPP has been shown to increase the release of serotonin and dopamine in the brain, leading to its psychoactive effects.
Biochemical and Physiological Effects
DFPP has been shown to have a range of biochemical and physiological effects on the body. It has been found to increase the levels of several neurotransmitters, including serotonin, dopamine, and norepinephrine. DFPP also increases the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. DFPP has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models.
Advantages and Limitations for Lab Experiments
DFPP has several advantages for lab experiments, including its high affinity for specific receptors and its ability to modulate neurotransmitter release. However, its psychoactive effects can also be a limitation, as they may confound the results of certain experiments. DFPP is also relatively expensive and may not be readily available in some labs.
Future Directions
There are several future directions for the study of DFPP and its effects on the central nervous system. One area of research is the development of more selective agonists for specific receptors, which could lead to the development of more targeted therapies for various neurological conditions. Another area of research is the study of the long-term effects of DFPP on the brain and behavior, as well as its potential for abuse and addiction. Finally, the use of DFPP in combination with other drugs or therapies may also be explored as a potential treatment for various neurological conditions.
Scientific Research Applications
DFPP has been widely used in scientific research to study its effects on the central nervous system. It has been found to have a high affinity for serotonin receptors, particularly the 5-HT1A and 5-HT2A receptors. DFPP has been used to study the role of these receptors in various physiological and pathological conditions, including anxiety, depression, and schizophrenia.
properties
IUPAC Name |
[4-(3,4-dichlorophenyl)piperazin-1-yl]-(4-fluorophenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Cl2FN2O/c18-15-6-5-14(11-16(15)19)21-7-9-22(10-8-21)17(23)12-1-3-13(20)4-2-12/h1-6,11H,7-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGNRDPMKECLLQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=C(C=C2)Cl)Cl)C(=O)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Cl2FN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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